4,10-Diphenyl-octahydro-5,11-dioxa-3a,9a-diaza-dicyclopenta[a,f]cyclodecene-3,9-dione

• Molecular Formula: C24H26N2O4
• Molecular Weight: 406.5 g/mol
• IUPAC Name: 2,10-diphenyl-3,11-dioxa-1,9-diazatricyclo[11.3.0.05,9]hexadecane-8,16-dione
• InChI: InChI=1S/C24H26N2O4/c27-21-13-11-19-16-30-24(18-9-5-2-6-10-18)26-20(12-14-22(26)28)15-29-23(25(19)21)17-7-3-1-4-8-17/h1-10,19-20,23-24H,11-16H2
• InChI Key: IYOXEMKPHBGTAR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N2C1COC(N3C(CCC3=O)COC2C4=CC=CC=C4)C5=CC=CC=C5

Description

4,10-Diphenyl-octahydro-5,11-dioxa-3a,9a-diaza-dicyclopenta[a,f]cyclodecene-3,9-dione is a complex organic compound with a molecular weight of 406.47 g/mol . This compound is primarily used in proteomics research and is known for its unique structural properties .

Preparation Methods

The synthetic routes and reaction conditions for 4,10-Diphenyl-octahydro-5,11-dioxa-3a,9a-diaza-dicyclopenta[a,f]cyclodecene-3,9-dione are not extensively documented in publicly available sources. it is typically synthesized in a laboratory setting under controlled conditions.

Chemical Reactions Analysis

4,10-Diphenyl-octahydro-5,11-dioxa-3a,9a-diaza-dicyclopenta[a,f]cyclodecene-3,9-dione undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions are not explicitly detailed in available sources. The major products formed from these reactions depend on the specific reagents and conditions used .

Mechanism of Action

The molecular targets and pathways involved in its effects are also not explicitly detailed in available sources .